Cas no 755756-81-1 (Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)-)

Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)- structure
755756-81-1 structure
Product Name:Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)-
CAS No:755756-81-1
MF:C12H9ClN2O
MW:232.66566157341
CID:1774994
Update Time:2024-11-27

Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(6-chloro-3-pyridinyl)-2-(4-pyridinyl)-
    • Inchi: 1S/C12H9ClN2O/c13-12-2-1-10(8-15-12)11(16)7-9-3-5-14-6-4-9/h1-6,8H,7H2
    • InChI Key: YEAOFQUZOOAOBH-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(Cl)N=C1)CC1C=CN=CC=1

Computed Properties

  • Exact Mass: 232.04047

Experimental Properties

  • Density: 1.292±0.06 g/cm3(Predicted)
  • Boiling Point: 425.3±35.0 °C(Predicted)
  • PSA: 42.85
  • pka: 5.00±0.10(Predicted)
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